![molecular formula C14H16N2O2 B14892103 2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol](/img/structure/B14892103.png)
2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol
Overview
Description
2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol is an organic compound with the molecular formula C14H16N2O2 It is characterized by the presence of a methoxy group, a pyridinylmethyl group, and an aminomethyl group attached to a phenol ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol typically involves the reaction of 2-methoxyphenol with pyridin-3-ylmethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is scaled up to meet industrial demands, ensuring consistent quality and efficiency. Advanced techniques such as continuous flow reactors and automated systems may be employed to enhance production efficiency and reduce costs .
Chemical Reactions Analysis
Types of Reactions
2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.
Substitution: The methoxy and aminomethyl groups can participate in substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice, temperature, and pH, are carefully controlled to achieve the desired products .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups .
Scientific Research Applications
2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, such as antimicrobial, antioxidant, and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.
Mechanism of Action
The mechanism of action of 2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 2-Methoxy-6-{[(pyridin-3-ylmethyl)amino]methyl}phenol include:
- 2-Methoxy-6-{[(5-methyl-2-pyridinyl)amino]methyl}phenol
- 2-Methoxy-6-{[(3-methyl-2-pyridinyl)amino]methyl}phenol
- 2-Methoxy-6-{[(5-methyl-3-isoxazolyl)amino]methyl}phenol
Uniqueness
What sets this compound apart from similar compounds is its specific combination of functional groups, which confer unique chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C14H16N2O2 |
|---|---|
Molecular Weight |
244.29 g/mol |
IUPAC Name |
2-methoxy-6-[(pyridin-3-ylmethylamino)methyl]phenol |
InChI |
InChI=1S/C14H16N2O2/c1-18-13-6-2-5-12(14(13)17)10-16-9-11-4-3-7-15-8-11/h2-8,16-17H,9-10H2,1H3 |
InChI Key |
IAXVZYQZYZFOEI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1O)CNCC2=CN=CC=C2 |
Origin of Product |
United States |
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